Cas no 941977-18-0 (N'-(5-chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)

• Product Name: N'-(5-chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide
• CAS No: 941977-18-0
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 5459111
• PubChem ID: 16804413
• Update Time: 2025-06-20

N'-(5-chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• VU0504730-1
• AKOS024474931
• N'-(5-chloro-2-methoxyphenyl)-N-[2-(dimethylamino)-2-(naphthalen-1-yl)ethyl]ethanediamide
• 941977-18-0
• N1-(5-chloro-2-methoxyphenyl)-N2-(2-(dimethylamino)-2-(naphthalen-1-yl)ethyl)oxalamide
• N'-(5-chloro-2-methoxyphenyl)-N-[2-(dimethylamino)-2-naphthalen-1-ylethyl]oxamide
• F2880-3107
• N'-(5-chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

• Inchi： 1S/C23H24ClN3O3/c1-27(2)20(18-10-6-8-15-7-4-5-9-17(15)18)14-25-22(28)23(29)26-19-13-16(24)11-12-21(19)30-3/h4-13,20H,14H2,1-3H3,(H,25,28)(H,26,29)
• InChI Key： OMPKBZHWNKFAHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(C(NCC(C1=CC=CC2C=CC=CC1=2)N(C)C)=O)=O)OC

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 70.7Ų

Additional information on N'-(5-chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941977-18-0): A Comprehensive Overview

N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide (CAS No. 941977-18-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurodegenerative diseases and cancer. This comprehensive overview aims to provide an in-depth analysis of the compound's chemical properties, biological activities, and recent research advancements.

Chemical Structure and Synthesis: N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide is a multifunctional molecule with a diverse array of functional groups. The compound features a naphthalene ring, a chlorinated phenyl group, a methoxy substituent, and a dimethylamino group, all connected through an ethanediamide linker. The synthesis of this compound typically involves multi-step reactions, including the formation of the naphthylamine derivative, the introduction of the chloromethoxyphenyl group, and the final coupling with the dimethylaminoethylamine moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for further research and development.

Biological Activities: One of the key areas of interest for N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide is its potential as a therapeutic agent. Studies have shown that this compound exhibits significant activity against various biological targets. For instance, it has been reported to have potent anti-inflammatory properties, which may be attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, preliminary studies suggest that it may have neuroprotective effects, potentially making it a candidate for treating neurodegenerative disorders like Alzheimer's disease.

Cancer Research: Another promising application of N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide is in cancer therapy. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings have sparked interest in further investigating the compound's potential as a novel anticancer agent.

Pharmacokinetics and Toxicology: Understanding the pharmacokinetic properties of N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

Clinical Trials: While N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide

FUTURE DIRECTIONS: The future of N'-(5-Chloro-2-methoxyphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide